1-(1-Carbamoyl)ethylindoline
Overview
Description
1-(1-Carbamoyl)ethylindoline is a chemical compound that has been studied extensively in the scientific community due to its potential for use in various applications. This compound is also known as 1-(1-carbamoyl)ethyl-1H-indole-3-carboxylic acid and has the chemical formula C13H13N2O3.
Scientific Research Applications
Synthesis of Isoindolin-1-ones : Carbamoylxanthates derived from secondary t-butyl amines, related to 1-(1-Carbamoyl)ethylindoline, are efficient sources of carbamoyl radicals. These are transformed into isoindolin-1-ones through an oxidative radical cyclization process (López-Valdez, Olguín-Uribe, & Miranda, 2007).
Formation of Isoindolinones from Isopropyl Carbamates : Isopropyl carbamates derived from benzylamines, which are structurally related to 1-(1-Carbamoyl)ethylindoline, can form isoindolinones through Bischler-Napieralski-type cyclization (Adachi, Onozuka, Yoshida, Ide, Saikawa, & Nakata, 2014).
Study of Decarbamoylation in Acetylcholinesterases : The effect of carbamoyl group size on the decarbamoylation rate in acetylcholinesterases has been investigated. This research is relevant to understanding how carbamoylated enzymes, which might include derivatives of 1-(1-Carbamoyl)ethylindoline, behave biochemically (Venkatasubban, Johnson, Thomas, Fauq, Cusack, & Rosenberry, 2018).
Solvolysis of Carbamoyl Chlorides : Studies on the solvolysis of carbamoyl chlorides, which are structurally related to 1-(1-Carbamoyl)ethylindoline, provide insights into their reactivity and stability, relevant in both laboratory and industrial syntheses (D’Souza & Kevill, 2016).
Antibacterial Activity of Quinolinecarboxylic Acids : Research on the synthesis and biological evaluation of various quinolinecarboxylic acids, which are structurally similar to 1-(1-Carbamoyl)ethylindoline, has shown significant antibacterial activities against Gram-positive and Gram-negative bacteria (Koga, Itoh, Murayama, Suzue, & Irikura, 1980).
Synthesis of Biologically Active Heterocycles : The synthesis of biologically active Hantzsch 1,4-dihydropyridine and polyhydroquinoline derivatives using tetraethylammonium 2-(carbamoyl)benzoate showcases the application of carbamoyl compounds in pharmaceutical chemistry (Yarhosseini, Javanshir, Dekamin, & Farhadnia, 2016).
Carbamoylation in Nitrosoureas : The study of carbamoylation in amino acids, peptides, and proteins by nitrosoureas offers insight into the biochemical modifications and potential therapeutic applications of carbamoyl groups (Wheeler, Bowdon, & Struck, 1975).
properties
IUPAC Name |
2-(2,3-dihydroindol-1-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O/c1-8(11(12)14)13-7-6-9-4-2-3-5-10(9)13/h2-5,8H,6-7H2,1H3,(H2,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAPSTPUHNLBWAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N)N1CCC2=CC=CC=C21 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Carbamoyl)ethylindoline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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